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Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411

Application Notes and Protocols: 2-Nitroethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Nitroethanol, focusing on its
physicochemical properties, primary synthetic applications, and critical safety considerations.
While its structure suggests potential as a polar solvent, its significant chemical reactivity
makes it more valuable and commonly used as a versatile synthetic intermediate rather than a
reaction solvent.

Physicochemical Properties of 2-Nitroethanol

2-Nitroethanol is a viscous, colorless to pale yellow liquid characterized by the presence of
both a hydroxyl and a nitro functional group, which dictate its physical and chemical properties.
[1] Its high boiling point and miscibility with various organic solvents are notable.[1][2] A
summary of its key properties is presented below.

Table 1: Physicochemical Data of 2-Nitroethanol
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Property Value Reference(s)
Molecular Formula C2HsNOs [3]
Molecular Weight 91.07 g/mol [3114]

Colorless to pale yellow,
Appearance viscous liquid. May appear as [11[31[5]

a mobile dark brown-red liquid.

Odor Faint, pungent [11[3]
Boiling Point 194 °C at 765 mmHg; 197 °C [2]
Melting Point -80 °C [2]
Density 1.27 g/mL at 25 °C [2]
Refractive Index n20/D 1.445 [2]

Soluble in water, ethanol, and

Solubility ether.[1] Moderately soluble in
water.[1]
CAS Number 625-48-9 [3]

Core Application: Intermediate in Organic Synthesis

The primary utility of 2-nitroethanol is as a building block in organic synthesis, particularly for
producing pharmaceuticals and agrochemicals.[1][4][6] Its functional groups can be selectively
modified; for instance, the nitro group can be reduced to an amine to yield 2-aminoethanol, and
the alcohol can be converted to an ester.[6][7]

A critical application is its use as a precursor for the synthesis of nitroethylene, a valuable but
unstable reagent that is typically prepared in situ from 2-nitroethanol.[3]
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Dehydration Reduction of
(e.g., with Phthalic Anhydride) Nitro Group
y
: —> .
(Nltroethylene) 2-Am|noethanoD
Diels-Alder, Michael Addition Further Synthesis

Pharmaceuticals &
Agrochemicals
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Reaction

1. Mix Paraformaldehyde
and excess Nitromethane

\

2. Add base (e.g., KOH in MeOH)
dropwise at RT

A

3. Stir until reaction is complete
(temperature increase then decrease)

Work-u
\ ¢

4. Neutralize with H2SOa
to pH ~4

\/
G. Filter precipitated salts]

Purification
\/

6. Distill excess Nitromethane
under reduced pressure

\/
[7. Add Diphenyl Ether (heat dispersantg

\

8. Vacuum distill 2-Nitroethanol/
Diphenyl Ether mixture

Y
@. Separate phases of distillatg

\

10. Extract with Petroleum Ether
to remove Diphenyl Ether

A

11. Isolate pure 2-Nitroethanol
(lower layer)
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Incompatibility with Grignard Reagents

Grignard Reagent 2-Nitroethanol
(Strong Base/Nucleophile) (Acidic Proton)

rotonation by -OH group

[ Alkane (R-H)
(

Decomposition)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. 2-Nitroethanol 97 625-48-9 [sigmaaldrich.com]

e 3. 2-Nitroethanol | C2H5NO3 | CID 12252 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. Buy 2-Nitroethanol | 625-48-9 [smolecule.com]

e 5. 2-Nitroethanol(625-48-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 6. 2-Nitroethanol | 625-48-9 | Benchchem [benchchem.com]

e 7.W02012138494A1 - A process for making 2-nitro-1-ethanol derivatives - Google Patents
[patents.google.com]

o 8. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [using 2-Nitroethanol as a specialized solvent in
reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1329411#using-2-nitroethanol-as-a-specialized-
solvent-in-reactions]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1329411?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329411?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-nitroethanol-dic6105.html
https://www.sigmaaldrich.com/US/en/product/aldrich/146633
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://www.smolecule.com/products/s748924
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://www.benchchem.com/product/B1329411
https://patents.google.com/patent/WO2012138494A1/en
https://patents.google.com/patent/WO2012138494A1/en
http://www.orgsyn.org/demo.aspx?prep=CV5P0833
https://www.benchchem.com/product/b1329411#using-2-nitroethanol-as-a-specialized-solvent-in-reactions
https://www.benchchem.com/product/b1329411#using-2-nitroethanol-as-a-specialized-solvent-in-reactions
https://www.benchchem.com/product/b1329411#using-2-nitroethanol-as-a-specialized-solvent-in-reactions
https://www.benchchem.com/product/b1329411#using-2-nitroethanol-as-a-specialized-solvent-in-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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